Cas no 7470-23-7 (2-Propenoic acid,3-(9-phenanthrenyl)-, methyl ester)

2-Propenoic acid,3-(9-phenanthrenyl)-, methyl ester structure
7470-23-7 structure
Product Name:2-Propenoic acid,3-(9-phenanthrenyl)-, methyl ester
CAS No:7470-23-7
MF:C18H14O2
MW:262.302565097809
CID:577812
PubChem ID:5385277
Update Time:2025-04-19

2-Propenoic acid,3-(9-phenanthrenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(9-phenanthrenyl)-, methyl ester
    • NSC-402394
    • 7470-23-7
    • DTXSID30419661
    • NSC402394
    • Inchi: 1S/C18H14O2/c1-20-18(19)11-10-14-12-13-6-2-3-7-15(13)17-9-5-4-8-16(14)17/h2-12H,1H3/b11-10-
    • InChI Key: BYDXUJLUIZYTQR-KHPPLWFESA-N
    • SMILES: O(C)C(/C=C\C1C=C2C=CC=CC2=C2C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 262.09942
  • Monoisotopic Mass: 262.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.199
  • Boiling Point: 454.3°Cat760mmHg
  • Flash Point: 307.9°C
  • Refractive Index: 1.697
  • PSA: 26.3
  • LogP: 4.17920

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